N-(2-chlorobenzyl)-3-iodobenzamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-iodobenzamide
• InChI: InChI=1S/C14H11ClINO/c15-13-7-2-1-4-11(13)9-17-14(18)10-5-3-6-12(16)8-10/h1-8H,9H2,(H,17,18)
• InChI Key: RKMRIAYAEYLNET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC(=CC=C2)I)Cl
• Molecular Formula: C14H11ClINO
• Molecular Weight: 371.60 g/mol

Description

“N-(2-chlorobenzyl)-3-iodobenzamide” is a compound that contains a benzamide functional group, which is characterized by a benzene ring attached to a carboxamide group (CONH2). It also has chloro and iodo substituents on the benzene rings.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through nucleophilic substitution reactions or coupling reactions.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be characterized by techniques such as Fourier-transform infrared spectroscopy (FT-IR), proton nuclear magnetic resonance (1H NMR), 13-carbon nuclear magnetic resonance (13C NMR), and mass spectroscopy (MS).

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. Generally, amides (like benzamide) can undergo various reactions, including hydrolysis, reduction, and reactions with organolithium compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would likely be influenced by its functional groups and overall molecular structure. These properties could be analyzed using techniques such as thermogravimetric analysis (TGA/DTG/DTA) and discrete Fourier transform (DFT).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which “N-(2-chlorobenzyl)-3-iodobenzamide” is used. For instance, many benzamide derivatives exhibit biological activity by interacting with various enzymes or receptors.

Safety and Hazards

The safety and hazards associated with “N-(2-chlorobenzyl)-3-iodobenzamide” would depend on various factors, including its physical and chemical properties, how it’s handled and stored, and how it’s disposed of.

Future Directions

The future directions for research on “N-(2-chlorobenzyl)-3-iodobenzamide” would likely depend on its potential applications. For instance, if it exhibits promising biological activity, it could be further studied as a potential therapeutic agent.